N-({(2S,4S)-1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-4-fluoropyrrolidin-2-yl}methyl)cyclopropanecarboxamide

• IUPAC Name: N-[[(2S,4S)-1-(2-benzyl-1,3-thiazole-4-carbonyl)-4-fluoropyrrolidin-2-yl]methyl]cyclopropanecarboxamide
• InChI: InChI=1S/C20H22FN3O2S/c21-15-9-16(10-22-19(25)14-6-7-14)24(11-15)20(26)17-12-27-18(23-17)8-13-4-2-1-3-5-13/h1-5,12,14-16H,6-11H2,(H,22,25)/t15-,16-/m0/s1
• InChI Key: YFMDBKJFBNORNM-HOTGVXAUSA-N
• Canonical SMILES: C1CC1C(=O)NCC2CC(CN2C(=O)C3=CSC(=N3)CC4=CC=CC=C4)F
• Isomeric SMILES: C1CC1C(=O)NC[C@@H]2C[C@@H](CN2C(=O)C3=CSC(=N3)CC4=CC=CC=C4)F
• Molecular Formula: C20H22FN3O2S
• Molecular Weight: 387.5 g/mol

Description

N-({(2S,4S)-1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-4-fluoropyrrolidin-2-yl}methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H22FN3O2S and its molecular weight is 387.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 387.14167629 g/mol and the complexity rating of the compound is 553. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Development of Fluorine-18-labeled 5-HT1A Antagonists

Research has involved the synthesis of fluorinated derivatives for applications in radiolabeling and biological evaluation. These compounds, developed for imaging serotonin receptors, highlight the compound's relevance in neurology and oncology research. Specifically, the study on the development of fluorine-18-labeled 5-HT1A antagonists demonstrates the compound's potential in enhancing diagnostic imaging techniques (Lang et al., 1999).

Disposition and Metabolism Studies

Another area of application is in the study of drug disposition and metabolism, where the compound's pharmacokinetics and metabolic pathways have been explored. This includes research on orexin receptor antagonists, highlighting its importance in understanding drug behavior in the human body and optimizing therapeutic efficacy (Renzulli et al., 2011).

Synthesis and Evaluation of Antitumor Agents

The compound has been a focus in the synthesis and evaluation of antitumor agents, indicating its potential in cancer therapy. Studies on benzothiazole derivatives, for example, have shown promising results in inhibiting tumor growth, suggesting the compound's utility in developing novel anticancer drugs (Yoshida et al., 2005).

Advancements in PARP Inhibitors for Cancer Treatment

In the context of poly(ADP-ribose) polymerase (PARP) inhibitors, research has contributed to the advancement of cancer treatment options. These studies underscore the compound's role in the development of targeted therapies that exploit specific molecular mechanisms in cancer cells (Penning et al., 2009).

Exploration of Cyclopropyl Amino Acids

Additionally, the compound has been utilized in the synthesis of new cyclopropyl amino acids, providing valuable tools for asymmetric synthesis and expanding the repertoire of building blocks available for pharmaceutical development (Cativiela et al., 1996).